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Compound of Interest

Compound Name:
Piperidine-4-sulfonyl fluoride

hydrochloride

CAS No.: 2172461-08-2

Cat. No.: B2901022

Get Quote

Executive Summary
The field of Targeted Protein Degradation has evolved from reversible non-covalent binders to

Covalent PROTACs. Covalent engagement offers prolonged duration of action, improved

potency, and the ability to target "shallow" binding pockets.

Piperidine-4-sulfonyl fluoride hydrochloride (P4SF-HCl) is a critical reagent in this domain

due to its dual functionality:

Structural Mimicry: The piperidine ring serves as a saturated heterocycle scaffold often

interchangeable with proline or piperazine moieties found in VHL and Cereblon ligands.

SuFEx Warhead: The sulfonyl fluoride (-SO₂F) group acts as a "sleeping beauty" electrophile

—stable in aqueous physiological conditions but highly reactive toward specific nucleophiles

(Tyr, Ser, Lys, His) within a protein binding pocket or under specific catalytic conditions for

chemical assembly.
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Scientific Rationale & Mechanism
The SuFEx Advantage in PROTACs
Traditional PROTAC synthesis (amide coupling, reductive amination) often suffers from poor

permeability and metabolic instability. P4SF-HCl enables Sulfur-Fluoride Exchange (SuFEx), a

next-generation click chemistry pioneered by K. Barry Sharpless.

Stability: The S(VI)-F bond is resistant to hydrolysis, reduction, and thermolysis, unlike

traditional sulfonyl chlorides.

Reactivity: It reacts exclusively with silyl ethers (to form sulfonate esters) or amines (to form

sulfamides) under specific catalysis, or with protein side chains in a proximity-driven manner.

Mechanism of Action: Covalent E3 Ligase Recruitment
In covalent PROTAC design, P4SF-HCl is frequently used to modify ligands for E3 ligases like

Von Hippel-Lindau (VHL) and Cereblon (CRBN).

VHL Targeting: The piperidine ring mimics the hydroxyproline core of VHL ligands (e.g.,

VH032). The -SO₂F group can be positioned to covalently modify Ser110 or His residues

within the VHL binding pocket, converting a reversible binder into an irreversible recruiter.

CRBN Targeting: Analogous to Pomalidomide/Lenalidomide derivatives, the sulfonyl fluoride

can target His353 in the CRBN sensor loop.

Visualizing the Mechanism
The following diagram illustrates the workflow for using P4SF-HCl to generate a Covalent

PROTAC.
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Caption: Workflow showing the transformation of P4SF-HCl into a covalent PROTAC recruiter

and its subsequent biological action.

Experimental Protocols
Handling and Storage

State: White to off-white solid (HCl salt).

Hygroscopicity: Moderate. Store under inert gas (Argon/Nitrogen) at -20°C.

Safety: Sulfonyl fluorides are potential enzyme inhibitors.[1] Handle in a fume hood with

gloves and eye protection. Avoid inhalation.

Protocol A: Synthesis of the E3 Ligase Warhead Module
This protocol describes coupling P4SF-HCl to a carboxylic acid-containing E3 ligase ligand

core (e.g., a VHL ligand precursor) via the piperidine amine.

Reagents:

Carboxylic Acid Ligand (1.0 equiv)

Piperidine-4-sulfonyl fluoride HCl (1.2 equiv)

HATU (1.5 equiv)

DIPEA (N,N-Diisopropylethylamine) (3.0 - 4.0 equiv)

Solvent: DMF (Anhydrous)

Step-by-Step Procedure:

Activation: Dissolve the Carboxylic Acid Ligand (e.g., VHL-COOH) in anhydrous DMF (0.1 M

concentration). Add HATU and stir at Room Temperature (RT) for 5 minutes to activate the

acid.
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Neutralization: In a separate vial, suspend Piperidine-4-sulfonyl fluoride HCl in DMF. Add 2.0

equiv of DIPEA to neutralize the HCl salt and free the piperidine amine. Ensure complete

dissolution.

Coupling: Add the neutralized P4SF solution to the activated acid mixture. Add the remaining

DIPEA.

Reaction: Stir at RT for 2–4 hours. Monitor by LC-MS.[2]

Checkpoint: Look for the mass corresponding to [M+H]+. The -SO₂F group is stable under

these mild basic conditions.

Workup: Dilute with EtOAc, wash with water and brine. Dry over Na₂SO₄.

Purification: Flash column chromatography (DCM/MeOH gradient).

Note: Avoid strong nucleophiles (like primary amines) in the mobile phase if possible,

though SO₂F is generally stable on silica.

Protocol B: SuFEx "Click" Assembly of PROTAC
This protocol connects the E3 ligase module (synthesized above) to a Target Protein Ligand

bearing a silyl ether linker.

Reaction Type: Silyl Ether-Sulfonyl Fluoride Exchange Catalyst: DBU (1,8-

Diazabicyclo[5.4.0]undec-7-ene) or BEMP

Table 1: SuFEx Reaction Optimization
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Parameter Standard Condition Fast Condition Notes

Solvent Acetonitrile (MeCN) DMF
MeCN is preferred for

easier workup.

Catalyst DBU (10-20 mol%) BEMP (5-10 mol%)

DBU is standard;

BEMP is less

nucleophilic,

preventing side

reactions.

Temperature Ambient (25°C) 40-50°C

Higher temp

accelerates reaction

but risks hydrolysis if

water is present.

Time 1 - 4 Hours 30 Mins

Monitor SO₂F

consumption by ¹⁹F

NMR (shift from ~ +65

ppm).

Procedure:

Dissolve the P4SF-modified E3 ligand (1.0 equiv) and the TMS-ether linker-Target ligand (1.1

equiv) in anhydrous MeCN.

Add DBU (0.2 equiv).

Stir at RT. The reaction proceeds via the formation of a sulfonate linkage (-SO₂-O-).

Quench: Add dilute acidic buffer (pH 5-6) or remove solvent in vacuo.

Purification: Reverse-phase HPLC (Water/Acetonitrile + 0.1% Formic Acid).

Validation & Quality Control
Chemical Validation (¹⁹F NMR)
The sulfonyl fluoride group has a distinct signature.
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Starting Material (P4SF-HCl): Single singlet around +60 to +65 ppm (referenced to CFCl₃).

Product (PROTAC): Disappearance of the SF peak indicates successful SuFEx ligation (if

forming sulfonate) or covalent protein modification.

Biological Validation (Intact Protein MS)
To verify covalent engagement with the E3 ligase (e.g., VHL):

Incubate recombinant VHL protein (1 µM) with the P4SF-PROTAC (10 µM) in buffer (pH 7.4)

for 1–4 hours.

Analyze via LC-MS (Q-TOF or Orbitrap).

Success Criteria: Observation of a mass shift corresponding to the PROTAC mass minus HF

(Hydrogen Fluoride), indicating covalent sulfonylation of the protein.

Delta Mass: +[MW_PROTAC - 20 Da].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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